(3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (3,5-dimethyl-1H-pyrazol-4-yl)-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• InChI: InChI=1S/C14H17N5O2/c1-9-13(10(2)17-16-9)14(20)19-7-5-11(8-19)21-12-4-3-6-15-18-12/h3-4,6,11H,5,7-8H2,1-2H3,(H,16,17)
• InChI Key: WRWIJPDANVUZMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(=O)N2CCC(C2)OC3=NN=CC=C3
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

“(3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone” is a compound that has been synthesized and studied for its potential biological properties. It is part of a new series of compounds that were synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4.

Synthesis Analysis

The compound was synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4. The synthesis process was efficient and resulted in a new series of compounds.

Scientific Research Applications

1. Synthesis and Structural Analysis

(3,5-Dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone and its derivatives are primarily used in chemical synthesis and structural analysis. For example, Saldías et al. (2020) discussed the synthesis of [(ppyEt)Re(CO)3Br], a mononuclear ReI complex derived from pyrroline-pyrazolyl-pyridazine, where (3,5-dimethyl-1H-pyrazol-4-yl) acts as a crucial component in the molecular structure. This study highlights the molecule's non-regular octahedron around the rhenium(I) center and the importance of intramolecular hydrogen bonds in its structural stability (Saldías, Palominos, Pizarro, & Vega, 2020).

2. Antimicrobial and Anticancer Properties

Several studies have focused on the antimicrobial and anticancer properties of compounds containing the (3,5-dimethyl-1H-pyrazol-4-yl) moiety. Hafez, El-Gazzar, & Al-Hussain (2016) synthesized a series of novel pyrazole derivatives, including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, showing significant anticancer activity against certain cell lines. Additionally, their compounds demonstrated good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

3. Biological and Pharmacological Activities

Lynda (2021) highlighted the crucial role of pyrazole and its derivatives in heterocyclic chemistry, noting their extensive use in organic synthesis and known biological and pharmacological activities. The study synthesized derivatives containing the pyrazole moieties and found moderate antibacterial and antioxidant activities in the compounds (Lynda, 2021).

Future Directions

The future directions for this compound could involve further testing and development of its potential biological properties. The related compounds in the series have shown promising in vitro anticoronavirus and antitumoral activity, suggesting potential future directions in these areas.